Cas no 121716-27-6 (1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester)
121716-27-6 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester
CAS No:121716-27-6
MF:C13H15N3O2
MW:245.277102708817
CID:1213085
Update Time:2024-08-05
1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester
- ethyl 5-amino-3-methyl-1-phenylpyrazole-4-carboxylate
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- Inchi: 1S/C13H15N3O2/c1-3-18-13(17)11-9(2)15-16(12(11)14)10-7-5-4-6-8-10/h4-8H,3,14H2,1-2H3
- InChI Key: UHGWASXMFNXBBA-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(N)=C(C(OCC)=O)C(C)=N1
Computed Properties
- Exact Mass: 245.11655
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Melting Point: 215 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 387.6±37.0 °C(Predicted)
- PSA: 70.14
- pka: 1.22±0.10(Predicted)
1H-Pyrazole-4-carboxylic acid, 5-amino-3-methyl-1-phenyl-, ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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